Cas no 850904-35-7 (ethyl 4-2-({2-(4-bromophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamidobenzoate)

• Product Name: ethyl 4-2-({2-(4-bromophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamidobenzoate
• CAS No: 850904-35-7
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6369879
• PubChem ID: 2151902
• Update Time: 2025-05-20

ethyl 4-2-({2-(4-bromophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-2-({2-(4-bromophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamidobenzoate
• ethyl 4-(2-((2-(4-bromobenzyl)-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)acetamido)benzoate
• AKOS024583070
• ethyl 4-[2-({2-[(4-bromophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamido]benzoate
• ethyl 4-[[2-[[2-[(4-bromophenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]acetyl]amino]benzoate
• 850904-35-7
• F0556-0039

• Inchi： 1S/C27H25BrN2O5/c1-2-34-27(33)19-8-12-21(13-9-19)29-25(31)17-35-24-5-3-4-23-22(24)14-15-30(26(23)32)16-18-6-10-20(28)11-7-18/h3-13H,2,14-17H2,1H3,(H,29,31)
• InChI Key： UTSVFHMHUHJADQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1C(C2C=CC=C(C=2CC1)OCC(NC1C=CC(C(=O)OCC)=CC=1)=O)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 84.9Ų

Additional information on ethyl 4-2-({2-(4-bromophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamidobenzoate

Ethyl 4-[2-({2-(4-Bromophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamidobenzoate: A Comprehensive Overview

The compound with CAS No 850904-35-7, commonly referred to as ethyl 4-[2-({2-(4-bromophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamidobenzoate, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

Chemical Structure and Synthesis

Ethyl 4-[2-({2-(4-bromophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamidobenzoate is characterized by its intricate structure, which includes a tetrahydroisoquinoline core. This core is substituted with a bromophenyl group and an ethoxybenzoyl moiety. The synthesis of this compound involves multi-step reactions, including Friedel-Crafts alkylation and acylation steps. Recent advancements in catalytic methods have enabled more efficient synthesis pathways for such complex molecules.

Pharmacological Applications

Recent studies have highlighted the potential of this compound in pharmacology. Its tetrahydroisoquinoline framework is known to exhibit bioactivity in various assays. For instance, it has shown moderate inhibitory activity against certain kinases and enzymes involved in neurodegenerative diseases. The bromophenyl group contributes to the molecule's lipophilicity, enhancing its ability to cross biological membranes.

Material Science Applications

Beyond pharmacology, ethyl 4-[2-{...}benzoate has found applications in material science. Its rigid structure and conjugated system make it a candidate for use in organic electronics. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic materials.

Safety and Handling

As with any chemical compound, proper handling and safety precautions are essential when working with ethyl 4-[2-{...}benzoate. It is important to follow standard laboratory protocols to minimize exposure risks.

Future Directions

The future of this compound lies in further exploration of its biological and material properties. Ongoing research aims to optimize its bioavailability and stability for therapeutic applications while investigating its electronic properties for advanced materials.